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Compound of Interest

Compound Name: 2-Pentanethiol

Cat. No.: B1584482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the sensory threshold of 2-Pentanethiol
with alternative thiol compounds. It includes detailed experimental protocols for sensory

threshold determination, supported by experimental data, to assist researchers in the accurate

assessment of this potent aroma compound.

Introduction to 2-Pentanethiol
2-Pentanethiol (C₅H₁₂S) is a volatile organosulfur compound known for its distinct and potent

aroma.[1][2] Characterized by a sulfurous and gassy odor, it also imparts complex flavor notes

described as roasted, savory, and even alliaceous (garlic-like).[2][3] This thiol is a subject of

interest in the food and beverage industry for its contribution to the aroma profiles of products

like guava and yellow passion fruit.[3] Beyond flavor applications, its powerful odor makes it a

candidate for use as a natural gas odorant to ensure safety.[2] Understanding its sensory

threshold—the minimum concentration at which it can be detected by the human senses—is

crucial for its application and for quality control in various industries.

Comparative Sensory Thresholds of Thiols
The sensory detection threshold is a critical parameter for evaluating the potency of aroma

compounds. Thiols are particularly known for their extremely low odor thresholds. While a

specific, universally agreed-upon aqueous odor threshold for 2-Pentanethiol is not readily

available in published literature, a qualitative description of its aroma and taste threshold exists.
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[3] For a comprehensive comparison, the following table summarizes the reported odor

detection thresholds for 2-Pentanethiol and a selection of alternative thiol compounds in

various media.

Compound
Common
Name

Odor
Description

Odor
Threshold
(in air)

Odor
Threshold
(in water)

Reference

2-

Pentanethiol

sec-Amyl

mercaptan

Sulfurous,

gassy, ripe

fruity,

pineapple,

roasted

savory

< 0.002 ppm
Data not

available
[4]

1-

Pentanethiol

n-Amyl

mercaptan

Strong,

unpleasant,

garlic-like

0.8 ppb (0.4-

0.5 µg/m³)
0.0004 µg/L [5]

2-Methyl-2-

propanethiol

tert-Butyl

mercaptan

Heavy skunk

odor
< 0.33 ppb

Data not

available

Ethanethiol
Ethyl

mercaptan

Pungent,

garlic-like

0.00026 - 4.6

ng/L
0.001 - 5 µg/L [5]

1-

Propanethiol

n-Propyl

mercaptan

Strong,

unpleasant

0.0003 - 5.7

ng/L

0.005 - 7.5

µg/L
[5]

1-Butanethiol
n-Butyl

mercaptan

Strong,

skunk-like

0.001 - 4.1

ng/L

0.001 - 2.9

µg/L
[5]

Experimental Protocols for Sensory Threshold
Determination
The determination of sensory thresholds requires standardized and well-controlled

methodologies to ensure the reliability and reproducibility of the results. The American Society

for Testing and Materials (ASTM) standard E679-19, "Standard Practice for Determination of
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Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of

Limits," is a widely recognized method for this purpose.[1][3][6][7][8][9][10]

Principle of the Method
The ASTM E679-19 method is a rapid and reliable technique for determining the sensory

threshold of a substance in a given medium.[1][3][8][9][10] It employs a forced-choice

ascending concentration series, where panelists are presented with a set of samples, one of

which contains the substance at a specific concentration, while the others are blanks (the

medium without the added substance).[6][9][10] The concentrations are presented in an

increasing order, and the panelist's task is to identify the sample that is different.[11] This

process is repeated with increasing concentrations until the panelist can reliably detect the

substance.

Detailed Experimental Protocol (Based on ASTM E679-
19)
1. Panelist Selection and Training:

Screening: Potential panelists should be screened for their sensory acuity and ability to

follow instructions. This can involve basic taste and odor recognition tests.

Training: Panelists should be familiarized with the test procedure and the specific odorant

being evaluated. This includes understanding the sensory attributes of 2-Pentanethiol and

the mechanics of the forced-choice test.

2. Sample Preparation:

Stock Solution: Prepare a stock solution of high-purity 2-Pentanethiol in a suitable solvent

(e.g., ethanol) at a known concentration. The purity of the compound is crucial for accurate

threshold determination.

Aqueous Solutions: Prepare a series of aqueous solutions of 2-Pentanethiol by diluting the

stock solution with odor-free water. The concentration steps should be in a geometric

progression, typically with a factor of two or three between each step.[7] The concentration

range should be chosen to bracket the expected threshold of the panelists.[7]
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Blanks: Use the same odor-free water as the blank samples.

3. Test Procedure (Forced-Choice Ascending Concentration Series):

Presentation: For each concentration level, present the panelist with three samples in a

triangular presentation: one containing the 2-Pentanethiol solution and two containing the

blank water.[6] The position of the test sample should be randomized for each presentation.

Evaluation: Instruct the panelist to sniff each sample and identify the one that smells

different. Even if they are not certain, they must make a choice (forced-choice).

Ascending Series: Begin with the lowest concentration and proceed to higher concentrations

in a stepwise manner.

Recording: Record the panelist's selection at each concentration level. A correct selection is

noted as a "+", and an incorrect selection as a "0".

4. Data Analysis and Threshold Calculation:

Individual Threshold: The individual's detection threshold is typically calculated as the

geometric mean of the last incorrect concentration and the first consistently correct

concentration in the ascending series.

Panel Threshold: The group or panel threshold is then determined by calculating the

geometric mean of the individual thresholds of all panelists.

Mandatory Visualizations
To further clarify the experimental workflow and the logical relationships in sensory threshold

determination, the following diagrams are provided.
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Experimental Workflow for Sensory Threshold Determination
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Figure 1. Experimental workflow for sensory threshold determination.
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Logical Relationship for Compound Comparison
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Figure 2. Logical relationship for comparing sensory thresholds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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